1-(2-methoxyphenyl)-4-[(3-methyl-1-benzofuran-2-yl)carbonyl]piperazine

• IUPAC Name: [4-(2-methoxyphenyl)piperazin-1-yl]-(3-methyl-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C21H22N2O3/c1-15-16-7-3-5-9-18(16)26-20(15)21(24)23-13-11-22(12-14-23)17-8-4-6-10-19(17)25-2/h3-10H,11-14H2,1-2H3
• InChI Key: SQZJIWBDRFFQNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

1-(2-methoxyphenyl)-4-[(3-methyl-1-benzofuran-2-yl)carbonyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly known as MBZP and belongs to the class of piperazine derivatives. In

Mechanism of Action

The exact mechanism of action of MBZP is not fully understood. However, it is believed to work by modulating the activity of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. MBZP has been shown to act as a partial agonist at dopamine D2 receptors and a full agonist at serotonin 5-HT1A receptors.
Biochemical and Physiological Effects:
MBZP has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. MBZP has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuroplasticity and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBZP in lab experiments is its well-established synthesis method, which allows for the production of high-quality and pure samples. Additionally, MBZP has been extensively studied, and its mechanism of action and physiological effects are well-understood. However, one limitation of using MBZP in lab experiments is its potential toxicity and side effects, which may limit its use in certain applications.

Future Directions

There are several future directions for MBZP research. One area of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. MBZP has been shown to reduce drug-seeking behavior in animal models, and further research is needed to determine its potential therapeutic applications in humans. Additionally, MBZP may have potential applications in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Further studies are needed to fully understand the potential of MBZP in these areas.

Scientific Research Applications

MBZP has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant properties. MBZP has also been shown to have a positive effect on cognitive function and memory. Additionally, MBZP has been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.